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An In-depth Technical Guide to the Early Experiments and Isolation of Berkelium-243

Introduction
Berkelium (Bk), a synthetic transuranic element with atomic number 97, was first intentionally

synthesized and identified in December 1949 by a team of scientists at the University of

California, Berkeley.[1][2][3][4] The discovery was made by Glenn T. Seaborg, Stanley G.

Thompson, Albert Ghiorso, and Kenneth Street, Jr., who produced the isotope Berkelium-243.

[2][3] This event marked the discovery of the fifth transuranic element.[1] The element was

named after the city of Berkeley, California, where the discovery took place.[2][5] This guide

provides a detailed overview of the pioneering experiments that led to the synthesis and

isolation of Berkelium-243, tailored for researchers and scientists in relevant fields.

Synthesis of Berkelium-243
The production of Berkelium-243 was achieved by bombarding a target of Americium-241 with

alpha particles (helium nuclei) using the 60-inch cyclotron at the University of California,

Berkeley.[1][4][5][6] This nuclear reaction resulted in the formation of the Berkelium-243

isotope and the release of two free neutrons.[2][7]

Nuclear Reaction
The nuclear equation for the synthesis of Berkelium-243 is as follows:

²⁴¹₉₅Am + ⁴₂He → ²⁴³₉₇Bk + 2¹₀n[3][7]
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Experimental Protocol
The experimental setup involved the bombardment of a small quantity of Americium-241 with

high-energy alpha particles. The key parameters of this process are summarized in the table

below.

Parameter Value

Target Material Americium-241 (Am-241)

Target Mass Approximately 7 milligrams[4]

Projectile Alpha Particles (Helium Nuclei)

Accelerator 60-inch Cyclotron[4][5]

Alpha Particle Energy 30 to 35 MeV[8]

Bombardment Duration Approximately 6 hours[8]

Isolation and Chemical Separation
The isolation of the newly synthesized Berkelium-243 from the unreacted Americium-241 and

other fission products presented a significant challenge due to the minuscule amount of

Berkelium produced.[8] The separation process relied on a combination of precipitation and

ion-exchange chromatography.[4][8]

Experimental Protocol
Dissolution: The americium target was first dissolved in acid following the bombardment.[5]

[9]

Precipitation: Early separation steps involved precipitation methods to reduce the bulk of the

unreacted americium.[8] Unoxidized americium was precipitated as americium(III) fluoride.[8]

Ion-Exchange Chromatography: The final separation and identification were achieved using

ion-exchange chromatography at an elevated temperature.[4][10] A citric acid/ammonium

buffer solution was used as the eluent in a weakly acidic medium (pH ≈ 3.5).[10] The
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chemical separation process was designed based on the anticipated trivalent (+3) and

tetravalent (+4) oxidation states of berkelium.[8]

Detection and Identification
The amount of Berkelium-243 produced was so small that it was not visible to the naked eye.

[9] Initial attempts to detect the new element by its alpha-particle emissions were unsuccessful.

[10] The identification of Berkelium-243 was ultimately confirmed through the detection of its

characteristic X-rays and conversion electrons.[10]

Properties and Decay of Berkelium-243
Berkelium-243 is a radioactive isotope with a relatively short half-life. Its primary mode of

decay is through electron capture, with a small percentage undergoing alpha decay.[8][11]

Quantitative Data for Berkelium-243
Property Value

Half-Life 4.5 hours[9][11]

Decay Modes

Electron Capture (to ²⁴³Cm) ~99.85%[11]

Alpha Decay (to ²³⁹Am) ~0.15%[11]

Decay Energies

Electron Capture 1.508 MeV[11]

Alpha Particle (max energy) 6.72 MeV (30% abundance)[8]

Alpha Particle 6.55 MeV (53% abundance)[8]

Alpha Particle 6.20 MeV (17% abundance)[8]

Visualizations
Experimental Workflow for Berkelium-243 Synthesis and
Isolation
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Caption: Workflow for the synthesis and isolation of Berkelium-243.

Decay Pathway of Berkelium-243
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Caption: Decay pathway of the Berkelium-243 isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215314#early-experiments-and-isolation-of-
berkelium-243]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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